Cas no 1805592-94-2 (2,4-Bis(trifluoromethyl)-3-iodoanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-3-iodoanisole
• CAS No: 1805592-94-2
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4964863
• Update Time: 2025-06-13

2,4-Bis(trifluoromethyl)-3-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-iodoanisole

• Inchi： 1S/C9H5F6IO/c1-17-5-3-2-4(8(10,11)12)7(16)6(5)9(13,14)15/h2-3H,1H3
• InChI Key： SNXZLWVOXDUGID-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC=C(C=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 370.03

Additional information on 2,4-Bis(trifluoromethyl)-3-iodoanisole

A Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-iodoanisole (CAS No. 1805592-94-2)

2,4-Bis(trifluoromethyl)-3-iodoanisole (CAS No. 1805592-94-2) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and iodo functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring electron-withdrawing groups, makes it particularly valuable for cross-coupling reactions and catalysis, aligning with the growing demand for efficient synthetic methodologies in modern chemistry.

In recent years, the scientific community has shown increasing interest in fluorinated compounds due to their exceptional stability, lipophilicity, and bioavailability. 2,4-Bis(trifluoromethyl)-3-iodoanisole exemplifies these properties, making it a subject of exploration in drug discovery and agrochemical development. Researchers are particularly intrigued by its potential to enhance the metabolic stability of lead compounds, a topic frequently searched in AI-driven drug design platforms. The compound's iodo substituent further expands its utility in palladium-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis.

The synthesis and applications of 2,4-Bis(trifluoromethyl)-3-iodoanisole are often discussed alongside trending keywords such as "high-performance materials" and "click chemistry." Its role in constructing complex heterocycles resonates with the surge in demand for functionalized aromatics in material science. For instance, its derivatives are being investigated for use in organic electronics, a field that has seen exponential growth due to the push for renewable energy solutions. This aligns with frequent search queries like "fluorinated compounds in OLEDs" and "advanced synthetic intermediates."

From a commercial perspective, CAS No. 1805592-94-2 is often referenced in patents and academic publications focusing on precision chemistry. Its compatibility with microwave-assisted synthesis��a technique gaining traction for its efficiency—further elevates its relevance. Laboratories and industries prioritize this compound for its reproducibility in multi-step syntheses, a critical factor in scaling up production for pharmaceutical intermediates. This addresses common search trends such as "scalable synthetic routes" and "building blocks for medicinal chemistry."

In conclusion, 2,4-Bis(trifluoromethyl)-3-iodoanisole stands at the intersection of innovation and practicality, bridging gaps in molecular design and industrial applications. Its adaptability to cutting-edge techniques like flow chemistry and photocatalysis ensures its continued prominence in research. As the scientific community increasingly focuses on sustainable methodologies, this compound’s role in enabling atom-efficient transformations will likely expand, solidifying its position as a cornerstone in modern synthetic chemistry.